Cas no 2138010-21-4 (N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide)

• Product Name: N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide
• CAS No: 2138010-21-4
• MF: C₈H₁₄N₄O₃S
• MW: 246.286759853363
• CID: 5925656
• PubChem ID: 165481490
• Update Time: 2025-05-25

N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide
• 2138010-21-4
• EN300-1115810

• Inchi： 1S/C8H14N4O3S/c1-16(14,15)7-4-11-12(5-7)6-8(13)10-3-2-9/h4-5H,2-3,6,9H2,1H3,(H,10,13)
• InChI Key： FJLNVHIBTJRUKE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(NCCN)=O)(=O)=O

Computed Properties

• Exact Mass: 246.07866149g/mol
• Monoisotopic Mass: 246.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 116Ų

Additional information on N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide

Introduction to N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide (CAS No. 2138010-21-4)

N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138010-21-4, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the treatment of various diseases. The unique structural features of this molecule, particularly its 4-methanesulfonyl-1H-pyrazol-1-yl moiety, contribute to its distinctive chemical properties and biological activities.

The N-(2-aminoethyl) group in the molecular structure of N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide plays a crucial role in determining its solubility and reactivity. This amine functionality is well-known for its ability to form hydrogen bonds, which enhances the compound's interaction with biological targets. In recent years, there has been a growing interest in developing molecules that can effectively interact with biological systems through such interactions, making this compound a promising candidate for further investigation.

The presence of the 4-methanesulfonyl-1H-pyrazol-1-yl group adds another layer of complexity to the compound's properties. Pyrazole derivatives are well-documented for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The methanesulfonyl group further modulates these properties by enhancing the molecule's lipophilicity and improving its binding affinity to target proteins. This combination of features makes N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide a compelling subject for research in drug discovery.

In the realm of pharmaceutical research, the development of novel therapeutic agents often relies on the identification and optimization of key structural motifs that can modulate biological pathways effectively. The compound N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide exemplifies this approach by integrating multiple functional groups that are known to enhance biological activity. The 2-aminoethyl moiety provides a flexible linker that can adapt to various binding environments, while the 4-methanesulfonyl-1H-pyrazol-1-yl group serves as a pharmacophore that interacts with specific biological targets.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for drug development. These compounds have shown promise in preclinical trials for their ability to inhibit key enzymes and receptors involved in disease pathways. For instance, derivatives of pyrazole have been investigated for their role in modulating Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The structure of N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide aligns with this trend, suggesting that it may exhibit similar therapeutic effects.

The synthesis of N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methanesulfonyl group onto the pyrazole ring is particularly critical, as it significantly influences the compound's pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological profile of N-(2-aminoethyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yloxy acetamide strong>) acetamide is under active investigation in several research laboratories. Initial studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The compound's ability to disrupt key signaling pathways makes it an attractive candidate for further development into a therapeutic agent. Additionally, its structural features suggest that it may be less toxic compared to existing drugs, which is an important consideration in drug design.

In conclusion, N-(2-aminoethyl)-2-(4-methanesulfonylpyrazol 5 - 3 yl acetamide strong>) acetamide is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for various diseases.